Cas no 897456-57-4 (5-bromo-N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide)

• Product Name: 5-bromo-N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide
• CAS No: 897456-57-4
• MF: C₁₆H₁₃BrClN₃O₂S
• MW: 426.71532034874
• CID: 5481524
• Update Time: 2025-05-21

5-bromo-N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[2-[[5-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl]ethyl]furan-2-carboxamide
• 5-bromo-N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide

• Inchi： 1S/C16H13BrClN3O2S/c17-14-6-5-13(23-14)15(22)19-7-8-24-16-20-9-12(21-16)10-1-3-11(18)4-2-10/h1-6,9H,7-8H2,(H,19,22)(H,20,21)
• InChI Key： YRXTUDPFXJLKEP-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NCCSC1NC(C2=CC=C(Cl)C=C2)=CN=1)=O

Additional information on 5-bromo-N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide

Compound CAS No 897456-57-4: 5-Bromo-N-(2-{5-(4-Chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide

The compound CAS No 897456-57-4, known as 5-bromo-N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)furan-2-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a furan ring, an imidazole moiety, and a sulfanyl group, all of which contribute to its diverse reactivity and biological activity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The presence of the imidazole ring in the molecule is particularly noteworthy, as it is known to exhibit strong binding affinity to various biological targets, including enzymes and receptors. This makes the compound a promising candidate for further exploration in medicinal chemistry.

The synthesis of CAS No 897456-57-4 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced techniques such as Suzuki coupling and Stille coupling to construct the molecule's core structure. These methods not only enhance the efficiency of synthesis but also allow for the incorporation of functional groups that are critical for biological activity.

One of the most exciting aspects of this compound is its potential application in cancer therapy. Preclinical studies have demonstrated that CAS No 897456-57-4 exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit tumor growth without significantly affecting normal cells. This property is highly desirable in anticancer agents, as it minimizes adverse effects on healthy tissues.

In addition to its therapeutic potential, this compound has also been investigated for its role in enzyme inhibition. The furan ring and sulfanyl group within the molecule are believed to play a key role in modulating enzyme activity, making it a valuable tool in studying biochemical pathways. This has led to further research into its use as a lead compound for developing novel enzyme inhibitors.

The structural complexity of CAS No 897456-57-4 also makes it an interesting subject for chemical biology studies. Its ability to interact with multiple biological targets simultaneously suggests that it could serve as a scaffold for designing multi-target drugs, which are highly sought after in modern drug discovery.

Furthermore, recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling of this compound. These studies have provided insights into its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are crucial for determining its suitability as a drug candidate.

In conclusion, CAS No 897456-57-4 represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structure, coupled with promising biological activity, positions it as a valuable asset for future research and development in drug discovery and chemical biology.